Cas no 1805212-26-3 (Ethyl 3-bromomethyl-2-chloro-4-cyanobenzoate)

Ethyl 3-bromomethyl-2-chloro-4-cyanobenzoate is a versatile benzoate derivative with a bromomethyl group at the 3-position, a chloro substituent at the 2-position, and a cyano group at the 4-position. This compound serves as a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of multiple reactive sites—bromomethyl, chloro, and cyano functionalities—enables selective modifications, facilitating the construction of complex molecular frameworks. Its ester group enhances solubility in organic solvents, aiding in synthetic applications. The compound’s well-defined reactivity profile makes it useful for cross-coupling reactions, nucleophilic substitutions, and cyclization processes, supporting diverse research and industrial applications.

Ethyl 3-bromomethyl-2-chloro-4-cyanobenzoate structure

1805212-26-3 structure

Product Name:Ethyl 3-bromomethyl-2-chloro-4-cyanobenzoate

CAS No:1805212-26-3

MF:C₁₁H₉BrClNO₂

MW:302.551661252975

CID:4948219

Update Time:2025-06-09

Ethyl 3-bromomethyl-2-chloro-4-cyanobenzoate Chemical and Physical Properties

Names and Identifiers

- Ethyl 3-bromomethyl-2-chloro-4-cyanobenzoate
- Inchi： 1S/C11H9BrClNO2/c1-2-16-11(15)8-4-3-7(6-14)9(5-12)10(8)13/h3-4H,2,5H2,1H3
- InChI Key： WPKONJGBGRQWHF-UHFFFAOYSA-N
- SMILES： BrCC1C(C#N)=CC=C(C(=O)OCC)C=1Cl

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 302
XLogP3: 3
Topological Polar Surface Area: 50.1

Ethyl 3-bromomethyl-2-chloro-4-cyanobenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A015017231-1g	Ethyl 3-bromomethyl-2-chloro-4-cyanobenzoate	1805212-26-3	97%	1g	1,519.80 USD	2021-06-18

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Additional information on Ethyl 3-bromomethyl-2-chloro-4-cyanobenzoate

Comprehensive Overview of Ethyl 3-bromomethyl-2-chloro-4-cyanobenzoate (CAS No. 1805212-26-3)

Ethyl 3-bromomethyl-2-chloro-4-cyanobenzoate (CAS No. 1805212-26-3) is a highly specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a bromomethyl group, a chloro substituent, and a cyano functionality, makes it a versatile intermediate in synthetic chemistry. Researchers and industries value this compound for its role in constructing complex molecules, particularly in the development of active pharmaceutical ingredients (APIs) and advanced materials.

In recent years, the demand for Ethyl 3-bromomethyl-2-chloro-4-cyanobenzoate has surged due to its applications in drug discovery and crop protection. With the rise of green chemistry and sustainable synthesis methods, this compound has gained attention for its potential in eco-friendly processes. Its cyano group and ester functionality allow for further derivatization, enabling chemists to explore novel reaction pathways and optimize yields.

The compound’s CAS No. 1805212-26-3 is frequently searched in academic and industrial databases, reflecting its importance in organic synthesis. Users often inquire about its solubility, stability, and handling precautions, highlighting the need for detailed technical data. Analytical techniques such as NMR spectroscopy and HPLC are commonly employed to characterize its purity, ensuring compliance with stringent regulatory standards.

Another trending topic linked to Ethyl 3-bromomethyl-2-chloro-4-cyanobenzoate is its role in high-throughput screening (HTS) for drug candidates. As the pharmaceutical industry embraces AI-driven drug design, this compound serves as a critical building block for libraries of small molecules. Its bromomethyl moiety is particularly valuable for cross-coupling reactions, a cornerstone of modern medicinal chemistry.

From an environmental perspective, researchers are investigating the biodegradability and toxicity profile of Ethyl 3-bromomethyl-2-chloro-4-cyanobenzoate to align with REACH and EPA guidelines. This aligns with the growing consumer demand for sustainable chemicals and transparent supply chains. Laboratories worldwide are also optimizing its synthesis to minimize waste and energy consumption, leveraging catalytic methods and flow chemistry.

In summary, Ethyl 3-bromomethyl-2-chloro-4-cyanobenzoate (CAS No. 1805212-26-3) is a pivotal compound in contemporary chemical research. Its multifaceted applications, combined with the industry’s focus on innovation and sustainability, ensure its continued relevance. For researchers seeking reliable data, this compound’s synthetic routes, spectral properties, and safety protocols remain key areas of interest.